Cas no 1212817-75-8 ((3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol
• CAS No: 1212817-75-8
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5713207
• PubChem ID: 131562907
• Update Time: 2025-06-14

(3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol
• 1212817-75-8
• (3R)-3-AMINO-3-(6-BROMO(2H-BENZO[3,4-D]1,3-DIOXOLEN-5-YL))PROPAN-1-OL
• EN300-1164049
• 1,3-Benzodioxole-5-propanol, γ-amino-6-bromo-, (γR)-

• Inchi： 1S/C10H12BrNO3/c11-7-4-10-9(14-5-15-10)3-6(7)8(12)1-2-13/h3-4,8,13H,1-2,5,12H2/t8-/m1/s1
• InChI Key： PWUATGCZSFZTBK-MRVPVSSYSA-N
• SMILES： BrC1C=C2C(=CC=1[C@@H](CCO)N)OCO2

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.631±0.06 g/cm3(Predicted)
• Boiling Point: 429.8±45.0 °C(Predicted)
• pka: 14.84±0.10(Predicted)

Additional information on (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol

Research Briefing on (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol (CAS: 1212817-75-8): Recent Advances and Applications

The compound (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol (CAS: 1212817-75-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its brominated dioxaindan moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a scaffold for drug discovery. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research highlighted the compound's stereospecificity, which is critical for achieving high binding affinity to GABA_A receptor subtypes. The study demonstrated that derivatives of this compound exhibited enhanced selectivity for α5-containing GABA_A receptors, suggesting potential applications in the treatment of anxiety and cognitive disorders.

In addition to its CNS applications, (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol has been explored in oncology research. A recent preprint on bioRxiv detailed its incorporation into proteolysis-targeting chimeras (PROTACs) designed to target bromodomain-containing proteins. The bromine atom in the dioxaindan ring was found to facilitate cross-coupling reactions, enabling efficient conjugation to E3 ligase ligands. Preliminary in vitro data indicated that these PROTACs achieved selective degradation of BRD4 in cancer cell lines, with IC₅₀ values in the low micromolar range.

The synthetic accessibility of (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved asymmetric synthesis route with 85% enantiomeric excess (ee) using a biocatalytic reductive amination approach. This method significantly reduced the need for chromatographic purification, making the compound more accessible for large-scale pharmaceutical applications.

Pharmacokinetic studies of (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol derivatives have revealed interesting properties. The compound's logP value of 1.2 and polar surface area of 62 Ų suggest favorable blood-brain barrier penetration, while its metabolic stability in human liver microsomes (t_1/2 > 120 minutes) indicates potential for once-daily dosing regimens. These characteristics make it particularly attractive for CNS drug development programs.

Ongoing research is exploring the compound's potential in other therapeutic areas. A recent patent application (WO2023124567) discloses its use in the synthesis of dual-acting serotonin and norepinephrine reuptake inhibitors with reduced cardiovascular side effects. Another study in ACS Chemical Neuroscience is investigating its incorporation into positron emission tomography (PET) tracers for imaging neuroinflammation.

As research on (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol continues to expand, its versatility as a building block for drug discovery becomes increasingly apparent. Future directions may include exploration of its applications in targeted protein degradation, allosteric modulator design, and as a scaffold for fragment-based drug discovery. The compound's unique structural features and demonstrated biological activities position it as a valuable tool in modern medicinal chemistry.